2-[(4-methoxybenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide

• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 2-[(4-methoxybenzoyl)amino]-N-(3-morpholin-4-ylpropyl)benzamide
• InChI: InChI=1S/C22H27N3O4/c1-28-18-9-7-17(8-10-18)21(26)24-20-6-3-2-5-19(20)22(27)23-11-4-12-25-13-15-29-16-14-25/h2-3,5-10H,4,11-16H2,1H3,(H,23,27)(H,24,26)
• InChI Key: SUDPYBHLRCDLPZ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NCCCN3CCOCC3

Description

2-[(4-methoxybenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide, also known as MPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPB is a derivative of benzamide, which is a class of organic compounds that have a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-[(4-methoxybenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide is not fully understood, but it is thought to involve the modulation of various signaling pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to activate nuclear factor erythroid 2-related factor 2 (Nrf2), a transcription factor that regulates the expression of antioxidant and detoxification genes.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, and to modulate the immune system. This compound has also been shown to have anticancer properties, inhibiting the growth and proliferation of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have neuroprotective effects, protecting against neuronal damage and death in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-methoxybenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide in lab experiments include its high purity and yield, as well as its well-characterized biological activities. This compound has been extensively studied, and its mechanism of action is well understood, making it a useful tool for investigating various biological processes. However, there are also limitations to using this compound in lab experiments. It is a relatively new compound, and its long-term effects on human health are not yet fully understood. Additionally, this compound may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are many future directions for research on 2-[(4-methoxybenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide. One area of interest is the development of this compound-based therapies for various diseases, such as cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential off-target effects. Finally, the development of new synthesis methods for this compound could lead to improved yields and purity, making it more accessible for scientific research.

Synthesis Methods

The synthesis of 2-[(4-methoxybenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide involves the reaction of 4-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-(3-aminopropyl)morpholine to form the desired product, this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

2-[(4-methoxybenzoyl)amino]-N-[3-(4-morpholinyl)propyl]benzamide has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has been used in studies to investigate the role of inflammation in various disease states, such as cancer and neurodegenerative disorders. It has also been studied for its potential to protect against oxidative stress and to modulate the immune system.